4-Ethoxy-3-imidazol-1-ylmethyl-benzaldehyde
Overview
Description
4-Ethoxy-3-imidazol-1-ylmethyl-benzaldehyde is a chemical compound used in scientific research and industry . It has a molecular formula of C13H14N2O2 and a molecular weight of 230.26 .
Molecular Structure Analysis
The molecular structure of this compound consists of an imidazole ring attached to a benzaldehyde group via a methylene bridge, and an ethoxy group attached to the benzene ring . The SMILES notation for this compound is CCOC1=C(C=C(C=C1)C=O)CN2C=CN=C2 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 230.26 and a molecular formula of C13H14N2O2 . Further details about its melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Synthesis and Chemical Properties
- Trofimov et al. (2011) discussed the smooth reaction of substituted imidazoles with cyanoacetylenes and aromatic or heteroaromatic aldehydes to yield a family of functionalized imidazole derivatives (Trofimov et al., 2011).
- Liu Bo (2009) reported a new method for synthesizing 4-(imidazol-1-yl)benzaldehyde with high yield, indicating potential applications in chemical synthesis (Liu Bo, 2009).
Catalysis and Reaction Mechanisms
- Naeimi and Aghaseyedkarimi (2015) highlighted the use of a novel recyclable heterogeneous catalyst for the efficient synthesis of 2,4,5-trisubstituted imidazoles (Naeimi & Aghaseyedkarimi, 2015).
- Abdullayev et al. (2016) provided computational insight into the synthesis of tetrasubstituted imidazole, revealing the catalytic effect of an ionic liquid in the reaction (Abdullayev et al., 2016).
Biological and Environmental Applications
- Costa et al. (2021) explored the use of imidazole-based molecules, including 4-(1H-imidazole-1-yl)benzaldehyde, for corrosion inhibition in acidic mediums, suggesting applications in material science (Costa et al., 2021).
- Lin et al. (2008) designed a novel ratiometric fluorescent probe for cysteine and homocysteine using a derivative of imidazole, indicating potential applications in biological sensing (Lin et al., 2008).
Materials Science
- Shi et al. (2015) synthesized dimethylphenyl imidazole dicarboxylate-based lanthanide-organic frameworks, potentially useful as fluorescence sensors for benzaldehyde-based derivatives (Shi et al., 2015).
properties
IUPAC Name |
4-ethoxy-3-(imidazol-1-ylmethyl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-2-17-13-4-3-11(9-16)7-12(13)8-15-6-5-14-10-15/h3-7,9-10H,2,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDWZPBWWVYGNHS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=O)CN2C=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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